Cas no 811471-09-7 (1H-Imidazole, 1-ethyl-, monoacetate)

1H-Imidazole, 1-ethyl-, monoacetate structure
811471-09-7 structure
Product Name:1H-Imidazole, 1-ethyl-, monoacetate
CAS No:811471-09-7
MF:C7H12N2O2
MW:156.182381629944
CID:1802793
PubChem ID:71421038
Update Time:2025-04-21

1H-Imidazole, 1-ethyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-ethyl-, monoacetate
    • acetic acid,1-ethylimidazole
    • Acetic acid;1-ethylimidazole
    • Acetic acid--1-ethyl-1H-imidazole (1/1)
    • DTXSID20840208
    • 811471-09-7
    • Inchi: 1S/C5H8N2.C2H4O2/c1-2-7-4-3-6-5-7;1-2(3)4/h3-5H,2H2,1H3;1H3,(H,3,4)
    • InChI Key: FSQZUOBIINOWOI-UHFFFAOYSA-N
    • SMILES: OC(C)=O.N1(C=NC=C1)CC

Computed Properties

  • Exact Mass: 156.089877630g/mol
  • Monoisotopic Mass: 156.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 85.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
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